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Compound of Interest

Compound Name: 2-Ethoxy-5-iodonicotinic acid

Cat. No.: B1344298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 335078-07-4

Introduction
2-Ethoxy-5-iodonicotinic acid is a halogenated derivative of nicotinic acid, a vital organic

compound in various biological processes. The introduction of an ethoxy group at the 2-position

and an iodine atom at the 5-position of the pyridine ring significantly alters the molecule's

electronic and steric properties. These modifications can influence its chemical reactivity and

biological activity, making it a compound of interest for medicinal chemistry and drug discovery.

This technical guide provides a comprehensive overview of its chemical properties, a putative

synthesis protocol, and potential applications, based on established chemical principles and

data from related compounds, due to the limited availability of specific experimental data for

this molecule.

Chemical and Physical Properties
Quantitative data for 2-Ethoxy-5-iodonicotinic acid is not extensively documented in publicly

accessible databases. The following table summarizes the basic molecular information.
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Property Value

CAS Number 335078-07-4

Molecular Formula C₈H₈INO₃

Molecular Weight 293.06 g/mol

IUPAC Name 2-ethoxy-5-iodopyridine-3-carboxylic acid

Canonical SMILES CCOC1=NC=C(C(=C1)I)C(=O)O

Physical Description Solid (predicted)

Solubility
Predicted to be soluble in organic solvents like

DMSO and methanol.

Experimental Protocols
Specific experimental protocols for the synthesis of 2-Ethoxy-5-iodonicotinic acid are not

readily available in the surveyed literature. However, a plausible synthetic route can be devised

based on well-established methodologies for the functionalization of pyridine rings. A potential

approach involves the etherification of a 2-hydroxynicotinic acid derivative followed by

iodination.

Proposed Synthesis of 2-Ethoxy-5-iodonicotinic acid

This protocol is a hypothetical pathway and would require optimization.

Step 1: Ethylation of a suitable 2-hydroxynicotinic acid precursor.

Reaction: A suitable starting material, such as ethyl 2-hydroxy-5-iodonicotinate, can be

subjected to Williamson ether synthesis.

Reagents: Ethyl iodide (C₂H₅I), a non-nucleophilic base (e.g., sodium hydride, NaH), and an

aprotic polar solvent (e.g., tetrahydrofuran, THF, or dimethylformamide, DMF).

Procedure:
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Dissolve ethyl 2-hydroxy-5-iodonicotinate in the chosen solvent under an inert atmosphere

(e.g., nitrogen or argon).

Cool the solution in an ice bath (0 °C).

Add sodium hydride portion-wise with stirring.

After the evolution of hydrogen gas ceases, add ethyl iodide dropwise.

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, quench the reaction by the slow addition of water.

Extract the product with an organic solvent (e.g., ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by column chromatography.

Step 2: Saponification of the ester to the carboxylic acid.

Reaction: The resulting ethyl 2-ethoxy-5-iodonicotinate is hydrolyzed to the corresponding

carboxylic acid.

Reagents: A base such as lithium hydroxide (LiOH) or sodium hydroxide (NaOH) in a mixture

of water and a water-miscible organic solvent like THF or methanol.

Procedure:

Dissolve the ester in the solvent mixture.

Add an aqueous solution of the base.

Stir the mixture at room temperature or with gentle heating until the reaction is complete

(monitored by TLC).
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Remove the organic solvent under reduced pressure.

Acidify the aqueous residue with a dilute acid (e.g., 1M HCl) to precipitate the carboxylic

acid.

Collect the solid product by filtration, wash with cold water, and dry under vacuum.

Biological Activity and Signaling Pathways
There is no specific information available in the scientific literature regarding the biological

activity or the signaling pathways associated with 2-Ethoxy-5-iodonicotinic acid. Nicotinic

acid and its derivatives are known to interact with various biological targets, including G-protein

coupled receptors (GPCRs) and enzymes involved in metabolic pathways. The structural

modifications in 2-Ethoxy-5-iodonicotinic acid could potentially lead to novel pharmacological

properties, warranting future investigation.

Mandatory Visualizations
As no specific experimental workflows or signaling pathways for 2-Ethoxy-5-iodonicotinic
acid have been documented, a generalized workflow for the proposed synthesis is provided

below.
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Caption: Proposed synthetic workflow for 2-Ethoxy-5-iodonicotinic acid.

Conclusion
2-Ethoxy-5-iodonicotinic acid represents an under-explored area of nicotinic acid chemistry.

While its specific properties and biological functions remain to be elucidated, its structure

suggests potential for applications in medicinal chemistry and materials science. The synthetic

pathway proposed herein provides a rational starting point for its preparation, enabling further

investigation into its chemical and biological characteristics. Future research is necessary to

isolate and characterize this compound, determine its spectral properties, and evaluate its

potential as a bioactive molecule.

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethoxy-5-iodonicotinic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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